Cas no 6138-58-5 (Sodium;gold(1+);2-sulfido-1h-benzimidazole-4-carboxylate)

• Product Name: Sodium;gold(1+);2-sulfido-1h-benzimidazole-4-carboxylate
• CAS No: 6138-58-5
• MF: C₈H₄AuN₂NaO₂S
• MW: 412.150883674622
• CID: 1627185
• PubChem ID: 23675734
• Update Time: 2025-04-21

Sodium;gold(1+);2-sulfido-1h-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Aurothiol
• Triphal
• Sodium aurothiobenzimidazolecarboxylate
• Auromerkaptobenzimidoazolcarbonsaures [German]
• 4-BENZIMIDAZOLECARBOXYLIC ACID, 2-MERCAPTO-, MONOGOLD(1+), MONOSODIUM SALT
• Auromerkaptobenzimidoazolcarbonsaures
• LS-32743
• 2,3-Dihydro-2-thioxo-1H-benzimidazole-4-carboxylic acid, monogold(1+) monosodium salt
• 2,3-Dihydro-2-thioxo-1H-benzimidazole-4-carboxylic acid, monogold(1+) monosodium salt (9CI)
• 2-Aurio(I)thio-1H-benzimidazole-4-carboxylic acid sodium salt
• sodium,gold(1+),2-sulfido-1H-benzimidazole-4-carboxylate
• 2-sulfido-1H-benzimidazole-4-carboxylate
• gold(1+)
• sodium
• AUROPHAL
• 3X5C0Z836X
• UNII-3X5C0Z836X
• 6138-58-5
• Sodium;gold(1+);2-sulfido-1h-benzimidazole-4-carboxylate

• Inchi： 1S/C8H6N2O2S.Au.Na/c11-7(12)4-2-1-3-5-6(4)10-8(13)9-5;;/h1-3H,(H,11,12)(H2,9,10,13);;/q;2*+1/p-2
• InChI Key： BLDRFDUOUJXWGC-UHFFFAOYSA-L
• SMILES： [Au+].[S-]C1=NC2C(C(=O)[O-])=CC=CC=2N1.[Na+]

Computed Properties

• Exact Mass: 411.95622
• Monoisotopic Mass: 411.955688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 68.81